4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)-N-methyl-2-thiophenecarboxamide

• IUPAC Name: 4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)-N-methylthiophene-2-carboxamide
• InChI: InChI=1S/C15H16N2O3S2/c1-16-15(18)14-9-12(10-21-14)22(19,20)17-8-4-6-11-5-2-3-7-13(11)17/h2-3,5,7,9-10H,4,6,8H2,1H3,(H,16,18)
• InChI Key: JFGOWMPCHJWVNS-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CS1)S(=O)(=O)N2CCCC3=CC=CC=C32
• Molecular Formula: C15H16N2O3S2
• Molecular Weight: 336.4 g/mol

Description

Synthesis Analysis

The synthesis of related quinoline derivatives often involves the condensation of amines with carbonyl compounds, followed by cyclization reactions. A method for producing similar structures involves the condensation of quinolin-5-amine with thiophene-2-carbonyl chloride, leading to N-(quinolin-5-yl)thiophene-2-carboxamide. Subsequent treatment with diphosphorus pentasulfide in pyridine affords thioamide derivatives, which can be oxidized to yield thiazolo[4,5-f]quinolines, indicating a pathway that might be adapted for the synthesis of 4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)-N-methyl-2-thiophenecarboxamide (Aleksandrov, Zablotskii, & El’chaninov, 2020).

Molecular Structure Analysis

The molecular structure of compounds within this class is often determined using spectroscopic techniques and single-crystal X-ray diffraction. These methods can elucidate the arrangement of atoms within the molecule, including bond lengths, angles, and the overall three-dimensional shape, which is crucial for understanding the compound's reactivity and interactions with biological targets. For instance, similar compounds have been characterized, revealing intricate details about their molecular geometry (Li et al., 2006).

Chemical Reactions and Properties

The chemical reactivity of 4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)-N-methyl-2-thiophenecarboxamide can be inferred from related compounds, which undergo electrophilic substitution reactions, including nitration, sulfonation, and acylation, primarily at positions that are activated by the quinoline and thiophene rings. These reactions expand the compound's functional group diversity, impacting its physical and chemical properties (Aleksandrov, Zablotskii, & El’chaninov, 2020).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it’s handled and used. As with any chemical, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future research directions for this compound could potentially include further investigation of its synthesis, characterization of its physical and chemical properties, and exploration of its potential biological activity.